Cas no 646-13-9 (isobutyl stearate)

• Product Name: isobutyl stearate
• CAS No: 646-13-9
• MF: C₂₂H₄₄O₂
• MW: 340.583567619324
• CID: 39414
• PubChem ID: 12588
• Update Time: 2025-04-22

isobutyl stearate Chemical and Physical Properties

Names and Identifiers

• isobutyl stearate
• 2-methylpropyl octadecanoate
• EINECS 211-466-1
• Isobutylstearat
• Octadecanoic acid,2-methylpropyl ester
• stearic acid isobutyl ester
• Stearic acid,2-methylpropyl ester
• Stearinsaeure-isobutylester
• Stearicacid, isobutyl ester (6CI,7CI,8CI)
• 2-Methylpropyl stearate
• Estol 1476
• Isobutyl octadecanoate
• Uniflex IBYS
• BRN 1792857
• DTXSID9027285
• STL417837
• NS00013770
• Stearic acid, 2-methylpropyl ester
• Stearic acid, 2methylpropyl ester
• Q27291666
• Stearic acid, isobutyl ester
• Emerest 2324
• Kemester 5415
• ISOBUTYL STEARATE [MI]
• Isobutyl stearate, AldrichCPR
• 646-13-9
• Octadecanoic acid, 2-methylpropyl ester
• 211-466-1
• DTXCID507285
• HSDB 2177
• Octadecanoic acid, 2methylpropyl ester
• SCHEMBL33706
• ISOBUTYL stearic acid
• Octadecanoic acid 2-methylpropyl ester
• ISOBUTYL STEARATE [INCI]
• V8DPR6HNX3
• Kessco IBS
• ISOBUTYL STEARATE [HSDB]
• AKOS015901564
• 3-02-00-01017 (Beilstein Handbook Reference)
• UNII-V8DPR6HNX3
• 2Methylpropyl octadecanoate

• Inchi： 1S/C22H44O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(23)24-20-21(2)3/h21H,4-20H2,1-3H3
• InChI Key： ORFWYUFLWUWSFM-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(OCC(C)C)=O

Computed Properties

• Exact Mass: 340.33400
• Monoisotopic Mass: 340.334131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 9.9

Experimental Properties

• Color/Form: 蜡质,结晶固体
• Density: 0.85 g/cm3 (20℃)
• Melting Point: about 20°
• Boiling Point: 381.5°C
• Flash Point: 187.7 °C
• Refractive Index: 1.4365 (estimate)
• PSA: 26.30000
• LogP: 7.44710
• FEMA: 3463

isobutyl stearate Security Information

• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters